3-(4-fluorophenyl)-2-methyl-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one

• IUPAC Name: 3-(4-fluorophenyl)-2-methyl-5-propyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C16H16FN3O/c1-3-4-13-9-14(21)20-16(18-13)15(10(2)19-20)11-5-7-12(17)8-6-11/h5-9,19H,3-4H2,1-2H3
• InChI Key: AFHKFYPNOWZMLT-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)N2C(=N1)C(=C(N2)C)C3=CC=C(C=C3)F
• Molecular Formula: C16H16FN3O
• Molecular Weight: 285.32 g/mol

Description

3-(4-fluorophenyl)-2-methyl-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one, also known as FLAP, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. FLAP belongs to the class of pyrazolopyrimidines and has been studied for its mechanism of action and physiological effects.

Mechanism of Action

3-(4-fluorophenyl)-2-methyl-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one inhibits the activity of 5-LO by binding to its activating protein, 3-(4-fluorophenyl)-2-methyl-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one. This prevents the formation of leukotrienes and reduces inflammation.
Biochemical and Physiological Effects:
3-(4-fluorophenyl)-2-methyl-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. 3-(4-fluorophenyl)-2-methyl-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one has been shown to inhibit the growth and proliferation of cancer cells and reduce inflammation in various animal models of disease.

Advantages and Limitations for Lab Experiments

One advantage of 3-(4-fluorophenyl)-2-methyl-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one is its specificity for the 5-LO pathway, which reduces the risk of off-target effects. However, 3-(4-fluorophenyl)-2-methyl-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one has limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

1. Further studies are needed to explore the potential therapeutic applications of 3-(4-fluorophenyl)-2-methyl-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one in various diseases, including cancer, inflammation, and neurological disorders.
2. The development of more efficient synthesis methods for 3-(4-fluorophenyl)-2-methyl-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one could facilitate its use in research.
3. The use of 3-(4-fluorophenyl)-2-methyl-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one in combination with other drugs or therapies could enhance its therapeutic efficacy.
4. The investigation of 3-(4-fluorophenyl)-2-methyl-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one's effects on other pathways and targets could reveal new therapeutic applications.
5. The development of 3-(4-fluorophenyl)-2-methyl-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one analogs with improved solubility and pharmacokinetic properties could enhance its clinical potential.

Scientific Research Applications

3-(4-fluorophenyl)-2-methyl-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. 3-(4-fluorophenyl)-2-methyl-5-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one has been shown to inhibit the activity of the enzyme 5-lipoxygenase (5-LO), which is involved in the production of leukotrienes, pro-inflammatory molecules that contribute to the pathogenesis of various diseases.